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This technical guide provides a comprehensive overview of the Turkevich method, a

cornerstone of gold nanoparticle (AuNP) synthesis. This wet-chemical approach, first reported

in 1951, remains a widely used and versatile technique for producing spherical AuNPs with

tunable sizes. This document details the underlying chemical principles, experimental

protocols, and key parameters influencing the final nanoparticle characteristics, offering

valuable insights for applications in diagnostics, therapeutics, and drug delivery.

Core Principles of the Turkevich Method
The Turkevich method is a straightforward and reproducible aqueous synthesis that relies on

the reduction of a gold salt, typically chloroauric acid (HAuCl₄), by a weak reducing agent,

most commonly sodium citrate. The synthesis is thermally activated, typically carried out at or

near the boiling point of water. Critically, sodium citrate serves a dual role: it not inly reduces

the gold ions (Au³⁺) to neutral gold atoms (Au⁰) but also acts as a capping agent, adsorbing to

the nanoparticle surface to provide electrostatic stabilization and prevent aggregation.

The size of the resulting AuNPs is primarily controlled by the molar ratio of the citrate reducing

agent to the gold precursor. A higher citrate-to-gold ratio leads to a faster nucleation rate,

resulting in a larger number of smaller nanoparticles. Conversely, a lower ratio favors the

growth of existing nuclei, yielding larger nanoparticles.
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Experimental Protocols
This section outlines detailed methodologies for the standard Turkevich method and a notable

variation, the "inversed" Turkevich method, which offers advantages for producing larger,

monodisperse AuNPs.

Standard Turkevich Method for ~15-30 nm Gold
Nanoparticles
This protocol is a common starting point for synthesizing AuNPs in the 15-30 nm range, which

are known to have well-defined shapes and narrow size distributions (PDI < 0.20).[1][2]

Materials:

Tetrachloroauric (III) acid trihydrate (HAuCl₄·3H₂O)

Trisodium citrate dihydrate (Na₃C₆H₅O₇·2H₂O)

High-purity water (e.g., Milli-Q or equivalent)

Equipment:

Round-bottom flask

Condenser

Heating mantle with magnetic stirring

Glassware (cleaned with aqua regia and thoroughly rinsed with high-purity water)

Procedure:

Prepare a 0.25 mM HAuCl₄ solution by dissolving the appropriate amount of HAuCl₄·3H₂O in

high-purity water.

Prepare a 1% (w/v) trisodium citrate solution in high-purity water.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b10784661?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC7062369/
https://www.jstage.jst.go.jp/article/kona/37/0/37_2020011/_html/-char/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10784661?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


In a meticulously clean round-bottom flask, bring 100 mL of the 0.25 mM HAuCl₄ solution to

a vigorous boil under constant stirring, with a condenser attached to prevent solvent

evaporation.

Rapidly inject 1.0 mL of the 1% trisodium citrate solution into the boiling HAuCl₄ solution.

Observe the color change of the solution, which will transition from a pale yellow to colorless,

then to a deep blue/purple, and finally to a characteristic ruby red. This final color indicates

the formation of spherical gold nanoparticles.

Continue boiling and stirring for an additional 15-20 minutes to ensure the reaction is

complete.

Allow the solution to cool to room temperature while still stirring.

The resulting colloidal gold solution can be stored at 4°C for several months.

Inversed Turkevich Method for Larger (12-51 nm)
Monodisperse Gold Nanoparticles
A limitation of the standard Turkevich method is the difficulty in producing monodisperse AuNPs

larger than 40 nm. The "inversed" addition of reactants can overcome this, yielding a range of

larger, stable nanoparticles.[3]

Procedure:

Prepare stock solutions of 1% (w/v) trisodium citrate and HAuCl₄ as in the standard method.

In a round-bottom flask, bring a specific volume of the 1% trisodium citrate solution, diluted

with high-purity water to a total volume of 24.0 mL, to a boil under vigorous stirring. The

volume of the citrate solution is varied to achieve the desired citrate-to-gold molar ratio.

Rapidly inject a specific volume of the HAuCl₄ solution into the boiling citrate solution.

Continue boiling and stirring for 15-20 minutes.

Allow the solution to cool to room temperature.
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Quantitative Data on Synthesis Parameters
The precise control of nanoparticle size is critical for many applications. The following tables

summarize the impact of key experimental parameters on the final AuNP diameter.

Effect of Citrate-to-Gold Molar Ratio
The molar ratio of trisodium citrate to chloroauric acid is a dominant factor in determining the

final nanoparticle size.[1][2]

Molar Ratio (Citrate:Au)
Resulting AuNP Diameter
(nm)

Polydispersity Index (PDI)

1.5 ~50 > 0.20 (often bimodal)

2.4 ~30 < 0.20

2.8 ~15 < 0.20

Note: As the molar ratio decreases below 2.4, the nanoparticles tend to become more

polydisperse and less spherical.[1][2]

Effect of Temperature
Reaction temperature influences the kinetics of nucleation and growth. Generally, lower

temperatures lead to slower nucleation and the formation of fewer, larger particles. However,

this effect is more pronounced at lower citrate-to-gold molar ratios.

Molar Ratio (Citrate:Au) Reaction Temperature (°C)
Resulting AuNP Diameter
(nm)

2.5 90 Larger

2.5 100 Smaller

7.6 90 No significant effect

7.6 100 No significant effect
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Note: The latent heat of the boiling solution can also contribute to a reduction in nanoparticle

size by accelerating nucleation.[4]

Reaction Mechanism and Experimental Workflow
The formation of gold nanoparticles via the Turkevich method is a complex process involving

nucleation and subsequent growth. The following diagrams illustrate the experimental workflow

and the proposed mechanistic pathway.
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Caption: Experimental workflow for the standard Turkevich method.

The mechanism of nanoparticle formation is understood to be a seed-mediated growth

process. Initially, a burst of nucleation occurs, forming small gold seeds. These seeds then act

as catalytic surfaces for the further reduction of gold ions, leading to particle growth.
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Caption: Proposed mechanism of gold nanoparticle formation in the Turkevinch method.

Conclusion
The Turkevich method offers a robust and adaptable platform for the synthesis of gold
nanoparticles. By carefully controlling key parameters such as the citrate-to-gold molar ratio

and temperature, researchers can reliably produce AuNPs with desired sizes for a wide array of

biomedical and technological applications. The detailed protocols and quantitative data

presented in this guide serve as a valuable resource for both novice and experienced

researchers in the field of nanotechnology.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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